N-(2,5-dimethoxyphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C20H19N5O4/c1-12-22-23-19-20(27)24(15-6-4-5-7-16(15)25(12)19)11-18(26)21-14-10-13(28-2)8-9-17(14)29-3/h4-10H,11H2,1-3H3,(H,21,26)
• InChI Key: ZFOOLFRZZMSIDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C20H19N5O4
• Molecular Weight: 393.4 g/mol

Description

This chemical compound belongs to a class of molecules that have been extensively studied for their diverse biological activities and potential therapeutic applications. The molecule features a complex structure incorporating a triazoloquinoxaline moiety, suggesting a basis for its multifaceted chemical and pharmacological properties. Research has delved into various aspects, including synthesis methods, structural analysis, and the evaluation of its chemical and physical properties to understand its potential applications better.

Synthesis Analysis

The synthesis of derivatives related to this compound often involves multi-component reactions, such as the Ugi four-component reaction, followed by copper-catalyzed tandem reactions. These methods enable the efficient construction of the compound's complex architecture from readily available starting materials, providing access to a variety of structurally diverse analogs with potential for enhanced activity and selectivity (An et al., 2017).